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Compound of Interest

Compound Name: LQFM215

Cat. No.: B12370484

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of LQFM215. It is imperative to consult the official Safety Data Sheet (SDS)
from the supplier for complete and specific guidance before handling or disposing of this
compound.

LQFM215 is a synthetic L-proline transporter (PROT/SLC6A7) inhibitor with potential
neuroprotective properties.[1] As with any laboratory chemical, adherence to proper disposal
protocols is crucial to ensure personnel safety and environmental protection. This document
outlines a procedural, step-by-step approach to the disposal of LQFM215, intended for
researchers, scientists, and drug development professionals.

Chemical and Physical Properties of LQFM215

A summary of the key quantitative data for LQFM215 is presented below. This information is
critical for assessing potential hazards and determining appropriate handling and disposal
methods.
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Property Value

Molecular Weight 394.56 g/mol

Formula C25H34N202

Appearance Solid

Solubility 10 mM in DMSO

Storage (Solid) -20°C for 12 months; 4°C for 6 months
Storage (In Solvent) -80°C for 6 months; -20°C for 6 months

Experimental Protocol for LQFM215 Disposal

The following protocol provides a detailed methodology for the safe disposal of LQFM215
waste. This procedure should be performed in a designated laboratory area, and all personnel
must wear appropriate Personal Protective Equipment (PPE).

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and
nitrile gloves.

e Conduct all handling and disposal procedures within a certified chemical fume hood to
prevent inhalation of any dust or aerosols.

e Ensure an eyewash station and safety shower are readily accessible.

2. Waste Segregation and Collection:

e Solid Waste: Collect un-used or expired solid LQFM215 in a dedicated, clearly labeled
hazardous waste container. The container should be made of a compatible material (e.qg.,
high-density polyethylene) and have a secure, tight-fitting lid.

e Liquid Waste (Solutions): Collect solutions of LQFM215 (e.g., in DMSO) in a separate,
labeled hazardous waste container designated for halogenated or non-halogenated organic
solvents, depending on the solvent used. Do not mix with aqueous waste.

o Contaminated Materials: Dispose of all materials that have come into contact with LQFM215,
such as pipette tips, centrifuge tubes, and contaminated gloves, in the designated solid
hazardous waste container.
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3. Labeling of Waste Containers:

« All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "LQFM215," and the primary hazard(s) as indicated in the SDS. Include the
accumulation start date.

4. Storage of Waste:

» Store hazardous waste containers in a designated, well-ventilated, and secure area away
from incompatible materials.
o Keep containers closed at all times, except when adding waste.

5. Disposal Procedure:

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

» Provide the EHS office or contractor with a copy of the Safety Data Sheet for LQFM215.

e Do not dispose of LQFM215 down the drain or in the regular trash.

LQFM215 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of LQFM215.

Click to download full resolution via product page

LQFM215 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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